4-Epitetracycline hydrochloride
4-Epitetracycline hydrochloride
Epitetracycline is an epimer of the antibiotic tetracycline. Epimers of tetracycline form without catalysis and are considered degradation products. Epitetracycline has decreased activity as an antibiotic or a Tet repressor effector but may have stronger toxic effects in animals.
Brand Name:
Vulcanchem
CAS No.:
23313-80-6
VCID:
VC0029827
InChI:
InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1
SMILES:
CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl
Molecular Formula:
C22H25ClN2O8
Molecular Weight:
480.9 g/mol
4-Epitetracycline hydrochloride
CAS No.: 23313-80-6
Cat. No.: VC0029827
Molecular Formula: C22H25ClN2O8
Molecular Weight: 480.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Epitetracycline is an epimer of the antibiotic tetracycline. Epimers of tetracycline form without catalysis and are considered degradation products. Epitetracycline has decreased activity as an antibiotic or a Tet repressor effector but may have stronger toxic effects in animals. |
|---|---|
| CAS No. | 23313-80-6 |
| Molecular Formula | C22H25ClN2O8 |
| Molecular Weight | 480.9 g/mol |
| IUPAC Name | (4R,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1 |
| Standard InChI Key | YCIHPQHVWDULOY-DXDJYCPMSA-N |
| Isomeric SMILES | C[C@@]1([C@H]2C[C@H]3[C@H](C(=O)C(=C([C@]3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl |
| SMILES | CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl |
| Canonical SMILES | CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl |
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